(3Z)-3-{[(3-chloro-4-methoxyphenyl)amino]methylene}-1-(4-methylbenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3Z)-3-[(3-chloro-4-methoxyanilino)methylidene]-1-[(4-methylphenyl)methyl]-2,2-dioxothieno[3,2-c]thiazin-4-one
• InChI: InChI=1S/C22H19ClN2O4S2/c1-14-3-5-15(6-4-14)13-25-18-9-10-30-22(18)21(26)20(31(25,27)28)12-24-16-7-8-19(29-2)17(23)11-16/h3-12,24H,13H2,1-2H3/b20-12-
• InChI Key: UNTYJJVWWDTAKJ-NDENLUEZSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=C(C(=O)C(=CNC4=CC(=C(C=C4)OC)Cl)S2(=O)=O)SC=C3
• Isomeric SMILES: CC1=CC=C(C=C1)CN2C3=C(C(=O)/C(=C/NC4=CC(=C(C=C4)OC)Cl)/S2(=O)=O)SC=C3
• Molecular Formula: C22H19ClN2O4S2
• Molecular Weight: 475.0 g/mol
• CAS No.: 894674-55-6

Description

The compound "(3Z)-3-{[(3-chloro-4-methoxyphenyl)amino]methylene}-1-(4-methylbenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide" is a heterocyclic derivative featuring a thieno[3,2-c][1,2]thiazin-4(3H)-one core substituted with a 4-methylbenzyl group at position 1 and a (3-chloro-4-methoxyphenyl)amino-methylene moiety at position 2. While direct pharmacological data for this compound are absent in the provided evidence, its structural analogs (e.g., benzo[c][1,2]thiazin derivatives) suggest applications in fragment-based drug design due to their modular synthesis and tunable substituents .

Biological Activity

The compound (3Z)-3-{[(3-chloro-4-methoxyphenyl)amino]methylene}-1-(4-methylbenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide (CAS Number: 894674-55-6) is a thieno[3,2-c][1,2]thiazin derivative that has attracted attention for its potential biological activities. This article explores the compound's biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{19}ClN_2O_4S_2$, with a molecular weight of 475.0 g/mol. The structure includes a thiazine ring and a methoxy-substituted phenyl group, which are critical for its biological activity.

Property	Value
Molecular Formula	$C_{22}H_{19}ClN_2O_4S_2$
Molecular Weight	475.0 g/mol
CAS Number	894674-55-6

Research indicates that compounds similar to thieno[3,2-c][1,2]thiazins often exhibit various pharmacological effects due to their ability to interact with multiple biological targets.

• Antiproliferative Activity : Studies have shown that thiazine derivatives can inhibit cell proliferation in cancer cell lines by inducing apoptosis and disrupting cell cycle progression.
• Enzyme Inhibition : The compound may act as an inhibitor of specific enzymes involved in metabolic pathways, particularly those related to cancer metabolism.
• Receptor Modulation : Similar compounds have been identified as modulators of neurotransmitter receptors, potentially influencing neurological pathways.

Anticancer Activity

A study conducted on a series of thieno[3,2-c][1,2]thiazine derivatives demonstrated significant anticancer activity against various human cancer cell lines, including breast and lung cancer cells. The mechanism was attributed to the induction of apoptosis through the activation of caspase pathways .

Antimicrobial Properties

Another investigation highlighted the antimicrobial potential of thiazine derivatives against Gram-positive and Gram-negative bacteria. The compound exhibited a dose-dependent inhibition of bacterial growth, suggesting its potential as a lead compound for developing new antibiotics .

Neuroprotective Effects

Research involving animal models indicated that compounds structurally related to (3Z)-3-{[(3-chloro-4-methoxyphenyl)amino]methylene}-1-(4-methylbenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide could enhance cognitive functions by modulating neurotransmitter levels in the brain. This suggests potential applications in treating neurodegenerative diseases .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound shares structural homology with several heterocyclic systems documented in the literature. Key comparisons include:

Feature	Target Compound	Analogues	Reference
Core Structure	Thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide	Benzo[c][1,2]thiazin-4(3H)-one 2,2-dioxide (e.g., compound 1-37 in )
Substituents	- 4-Methylbenzyl at N1 - (3-Chloro-4-methoxyphenyl)amino-methylene at C3	- Benzyl or methyl groups at N1 - Varied aryl/alkylamino-methylene groups at C3
Synthesis Route	Likely involves condensation of amine derivatives with triethyl orthoformate	Confirmed use of triethyl orthoformate and amines under heating (130°C) in ethanol/TEA
Crystallography	No data available	Analogous triazole-thione derivatives form hydrogen-bonded supramolecular assemblies
Bioactivity Potential	Hypothesized kinase or protease inhibition (based on sulfone groups)	Benzo[c][1,2]thiazin derivatives explored as building blocks in fragment-based drug design

Key Differences and Implications

The 4-methylbenzyl group at N1 may improve lipophilicity and membrane permeability relative to smaller alkyl groups.

Synthetic Complexity :

• The target compound’s synthesis likely mirrors methods for 1-37 (), but the steric bulk of its substituents could reduce reaction yields (e.g., 17–37% in analogous routes) .